Cas no 912903-19-6 (4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one
• CAS No: 912903-19-6
• MF: C₂₇H₂₆ClN₃O₃
• MW: 475.966645717621
• CID: 5427122
• PubChem ID: 17003942
• Update Time: 2025-10-31

4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-[2-(4-chloro-3-methylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one
• 912903-19-6
• AKOS000271574
• STK825121
• AKOS016041175
• 4-{1-[2-(4-chloro-3-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one
• F3320-0197
• 4-(1-(2-(4-chloro-3-methylphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one
• 4-{1-[2-(4-chloro-3-methylphenoxy)ethyl]benzimidazol-2-yl}-1-(3-methoxyphenyl) pyrrolidin-2-one
• 4-[1-[2-(4-chloro-3-methylphenoxy)ethyl]benzimidazol-2-yl]-1-(3-methoxyphenyl)pyrrolidin-2-one
• 4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one

• Inchi： 1S/C27H26ClN3O3/c1-18-14-22(10-11-23(18)28)34-13-12-30-25-9-4-3-8-24(25)29-27(30)19-15-26(32)31(17-19)20-6-5-7-21(16-20)33-2/h3-11,14,16,19H,12-13,15,17H2,1-2H3
• InChI Key： INWLGAILIJSKCW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)OCCN1C2C=CC=CC=2N=C1C1CC(N(C2C=CC=C(C=2)OC)C1)=O

Computed Properties

• Exact Mass: 475.1662694g/mol
• Monoisotopic Mass: 475.1662694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 56.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one

Professional Introduction to Compound with CAS No. 912903-19-6 and Product Name: 4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one

The compound in question, identified by the CAS number 912903-19-6, is a highly sophisticated molecule with a complex structural framework. Its systematic name, 4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one, underscores its intricate chemical composition and potential pharmacological significance. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and emerging applications in the field of pharmaceutical research.

At the core of this compound's molecular architecture lies a pyrrolidinone core, which is a well-known scaffold in medicinal chemistry due to its ability to modulate biological pathways. The presence of a benzodiazol moiety further enhances its pharmacological profile, suggesting potential interactions with central nervous system receptors. This structural motif is particularly intriguing because benzodiazol derivatives have been extensively studied for their anxiolytic, sedative, and muscle relaxant properties.

The 4-chloro-3-methylphenoxy group appended to the benzodiazol ring introduces additional layers of complexity. Chloro substituents are frequently employed in drug design to enhance metabolic stability and binding affinity, while the methyl group can influence electronic properties and spatial orientation. The phenoxy chain extending from this group further contributes to the molecule's lipophilicity, which is a critical factor in drug absorption and distribution.

Moreover, the compound features a 3-methoxyphenyl substituent on the pyrrolidinone ring. Methoxy groups are commonly incorporated into pharmaceuticals to improve solubility and metabolic clearance. The strategic placement of this group may also facilitate interactions with specific target proteins or enzymes, thereby modulating downstream signaling pathways.

The N-terminal pyrrolidinone core is connected to a longer aliphatic chain via an ethylene bridge. This configuration suggests that the compound may exhibit favorable pharmacokinetic properties, including improved bioavailability and reduced toxicity. The presence of a secondary amine within the pyrrolidinone ring could also contribute to hydrogen bonding interactions with biological targets, enhancing binding affinity.

In recent years, there has been growing interest in developing novel compounds that combine multiple pharmacophoric units to achieve synergistic effects. The structure of 4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one aligns well with this trend. Its multifaceted scaffold allows for potential applications across various therapeutic areas, including central nervous system disorders, pain management, and anti-inflammatory conditions.

One of the most compelling aspects of this compound is its potential as an intermediate in drug discovery programs. The combination of a benzodiazol moiety and a pyrrolidinone core provides a versatile platform for further derivatization. Researchers can modify various substituents—such as the chloro group or the methoxyphenyl ring—to fine-tune pharmacological activity and selectivity. This flexibility makes it an attractive candidate for high-throughput screening campaigns aimed at identifying novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, including binding affinity and metabolic stability. These tools have been instrumental in optimizing structures like 4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one for clinical development. By leveraging machine learning algorithms and molecular dynamics simulations, researchers can accelerate the discovery process and reduce experimental costs.

The compound's potential relevance extends beyond traditional small-molecule drugs. Its structural features make it suitable for development as a prodrug or a bioavailable derivative of an existing therapeutic agent. Prodrugs are designed to improve drug delivery by enhancing solubility or stability before being converted into their active form within the body. This approach has been successfully applied in numerous therapeutic areas, including oncology and infectious diseases.

In conclusion, 4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one represents a promising candidate for further investigation in pharmaceutical research. Its complex structure offers multiple opportunities for functionalization, while its inherent properties suggest potential applications across diverse therapeutic modalities. As computational methods continue to evolve, the likelihood of identifying novel derivatives with enhanced efficacy and safety profiles remains high.